1-((4-chlorophenyl)sulfonyl)-N-(4-(4-methoxyphenyl)thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H22ClN3O4S2/c1-30-18-6-2-15(3-7-18)20-14-31-22(24-20)25-21(27)16-10-12-26(13-11-16)32(28,29)19-8-4-17(23)5-9-19/h2-9,14,16H,10-13H2,1H3,(H,24,25,27)
• InChI Key: XQZNDUSFMDKXGH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H22ClN3O4S2
• Molecular Weight: 492.0 g/mol

Description

1-((4-chlorophenyl)sulfonyl)-N-(4-(4-methoxyphenyl)thiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H22ClN3O4S2 and its molecular weight is 492.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmaceutical Applications

The compound, due to its sulfonyl and piperidine components, is potentially related to the synthesis and impurity analysis of pharmaceuticals, particularly proton pump inhibitors like omeprazole. Novel synthesis methods have been explored for omeprazole and related compounds to understand pharmaceutical impurities, which are crucial for developing safer and more effective drugs (Saini, Majee, Chakraborthy, & Salahuddin, 2019).

Sulfonamides in Drug Development

Sulfonamides, a group to which this compound partially belongs, are integral to many drugs, including diuretics, carbonic anhydrase inhibitors, and antiepileptics. The versatility of sulfonamides in drug development is well-documented, with recent drugs like apricoxib and pazopanib incorporating this group. These compounds have shown promise in treating various diseases, indicating the potential of sulfonamides in future drug development (Carta, Scozzafava, & Supuran, 2012).

Potential in CNS Drug Synthesis

Given the compound's structure, it's related to the functional chemical groups used in synthesizing CNS-acting drugs. The presence of heteroatoms like nitrogen and sulfur in heterocycles, part of the compound's structure, indicates its potential utility in developing drugs for CNS disorders. This potential is underscored by the need for drugs with reduced adverse effects like addiction and tolerance (Saganuwan, 2017).

Applications in Stereoselective Synthesis

The compound's structural components, particularly sulfinamide and piperidine, are noted for their roles in the stereoselective synthesis of amines and derivatives, which are crucial in creating structurally diverse and therapeutically significant compounds. This review highlights the extensive utility of tert-butanesulfinamide in asymmetric N-heterocycle synthesis (Philip, Radhika, Saranya, & Anilkumar, 2020).